4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole

• CAS No.: 374886-51-8
• Product Name: 4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
• Molecular Formula: C22H18N6O
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 4-[3-(6-phenylpyridin-3-yl)-5-propan-2-yl-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
• Standard InChI: InChI=1S/C22H18N6O/c1-14(2)21-24-25-22(28(21)19-10-6-9-18-20(19)27-29-26-18)16-11-12-17(23-13-16)15-7-4-3-5-8-15/h3-14H,1-2H3
• Standard InChIKey: FQGLDGKVKDPVLO-UHFFFAOYSA-N
• SMILES: CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5
• Canonical SMILES: CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5
• Appearance: Solid powder
• Description: ASP-2535 is a selective GlyT1 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(3-isopropyl-5-(6-phenyl-3-pyridyl)-4H-1,2,4-triazol-4-yl)-2,1,3-benzoxadiazole; ASP2535
• Reference: 1: Harada K, Nakato K, Yarimizu J, Yamazaki M, Morita M, Takahashi S, Aota M, Saita K, Doihara H, Sato Y, Yamaji T, Ni K, Matsuoka N. A novel glycine transporter-1 (GlyT1) inhibitor, ASP2535 (4-[3-isopropyl-5-(6-phenyl-3-pyridyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazol e), improves cognition in animal models of cognitive impairment in schizophrenia and Alzheimer's disease. Eur J Pharmacol. 2012 Jun 15;685(1-3):59-69. doi: 10.1016/j.ejphar.2012.04.013. Epub 2012 Apr 20. PubMed PMID: 22542656.
• PubChem Compound: 9800113
• Last Modified: Nov 11 2021